Cas no 1241679-45-7 (H-D-Phe(4-Guad-Pmc)-OH)

• Product Name: H-D-Phe(4-Guad-Pmc)-OH
• CAS No: 1241679-45-7
• MF: C₂₄H₃₂N₄O₅S
• MW: 488.599684715271
• MDL: MFCD14585124
• CID: 5157870
• Update Time: 2025-06-29

H-D-Phe(4-Guad-Pmc)-OH Chemical and Physical Properties

Names and Identifiers

• H-D-Phe(4-Guad-Pmc)-OH
• (2R)-2-amino-3-[4-[[(Z)-N'-[(2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-yl)sulfonyl]carbamimidoyl]amino]phenyl]propanoic acid
• 4-{N-(2,2,5,7,8-Pentamethylchroman-6-sulfonyl)guanidino}-D-phenylalanine

• MDL： MFCD14585124
• Inchi： 1S/C24H32N4O5S/c1-13-14(2)21(15(3)18-10-11-24(4,5)33-20(13)18)34(31,32)28-23(26)27-17-8-6-16(7-9-17)12-19(25)22(29)30/h6-9,19H,10-12,25H2,1-5H3,(H,29,30)(H3,26,27,28)/t19-/m1/s1
• InChI Key： UYPUAAOTARCBMF-LJQANCHMSA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CCC(C)(C)O2)(/N=C(/N)\NC1C=CC(=CC=1)C[C@H](C(=O)O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 863
• XLogP3: 1.2
• Topological Polar Surface Area: 166

Additional information on H-D-Phe(4-Guad-Pmc)-OH

Professional Introduction to Compound with CAS No. 1241679-45-7 and Product Name: H-D-Phe(4-Guad-Pmc)-OH

The compound with the CAS number 1241679-45-7 and the product name H-D-Phe(4-Guad-Pmc)-OH represents a significant advancement in the field of medicinal chemistry and biochemistry. This peptidomimetic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of this compound have been influenced by the latest methodologies and research findings, making it a subject of great interest in both academic and industrial settings.

H-D-Phe(4-Guad-Pmc)-OH is a derivative of the D-amino acid sequence, where phenylalanine (Phe) is modified at the fourth position with a guanidinylmethylcarbamate (Guad-Pmc) group. This modification enhances the stability and bioavailability of the compound, making it an attractive candidate for further development. The presence of the hydroxyl group at the end of the molecule further contributes to its reactivity and potential interactions with biological targets.

Recent studies have highlighted the importance of peptidomimetics in drug design due to their ability to mimic natural peptides while avoiding their limitations, such as rapid degradation and immunogenicity. H-D-Phe(4-Guad-Pmc)-OH exemplifies this trend by incorporating structural elements that improve pharmacokinetic properties. The guanidinylmethylcarbamate moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug development.

The synthesis of H-D-Phe(4-Guad-Pmc)-OH involves advanced solid-phase peptide synthesis (SPPS) techniques, which have been refined over the past decade to achieve higher yields and purities. The use of automated synthesizers has further streamlined the process, allowing for rapid optimization and scale-up. Additionally, modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled precise characterization of the compound, ensuring its structural integrity and purity.

In terms of biological activity, H-D-Phe(4-Guad-Pmc)-OH has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may interact with specific enzymes and receptors, making it a promising candidate for treating conditions such as inflammation, pain, and neurodegenerative diseases. The guanidinylmethylcarbamate group is particularly noteworthy for its ability to engage with hydrophobic pockets in target proteins, thereby enhancing binding affinity.

The development of H-D-Phe(4-Guad-Pmc)-OH aligns with current trends in medicinal chemistry towards designing molecules that are both potent and selective. The incorporation of non-natural amino acids and functional groups allows for fine-tuning of pharmacological properties, leading to improved therapeutic outcomes. Furthermore, computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding mode of H-D-Phe(4-Guad-Pmc)-OH with its target proteins, providing valuable insights into its mechanism of action.

Future research directions for H-D-Phe(4-Guad-Pmc)-OH include exploring its efficacy in preclinical models and evaluating its safety profile. Phase I clinical trials are planned to assess its tolerability and pharmacokinetic behavior in humans. Additionally, efforts are underway to optimize synthetic routes for large-scale production, ensuring cost-effective manufacturing processes. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate these efforts.

The significance of H-D-Phe(4-Guad-Pmc)-OH extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding the structure-activity relationships in peptidomimetics, providing insights that can be applied to other drug candidates. As research in this area progresses, it is anticipated that more compounds like H-D-Phe(4-Guad-Pmc)-OH will emerge, offering novel solutions to complex biological challenges.

In conclusion, H-D-Phe(4-Guad-Pmc)-OH, with its CAS number 1241679-45-7, represents a cutting-edge development in medicinal chemistry. Its unique structure, enhanced stability, and promising biological activity make it a compelling candidate for further investigation. With ongoing research aimed at optimizing its synthesis and evaluating its therapeutic potential, this compound is poised to make significant contributions to the field of pharmaceuticals.